Syk-IN-1

• Molecular Formula: C18H22N8O
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C18H22N8O/c19-11-5-1-2-6-12(11)23-18-24-17(15(16(20)27)25-26-18)22-13-7-3-4-10-8-9-21-14(10)13/h3-4,7-9,11-12,21H,1-2,5-6,19H2,(H2,20,27)(H2,22,23,24,26)/t11-,12+/m0/s1
• InChIKey: FPQNRXITKTZFMF-NWDGAFQWSA-N

Syk-IN-1 Procurement Guide: Chemical Identity and Kinase Inhibition Baseline

Syk-IN-1 (CAS 1491150-77-6; Compound 4) is a synthetic small-molecule inhibitor of Spleen Tyrosine Kinase (Syk), developed by Novartis researchers and characterized as part of a triazine-carboxamide chemical series optimized for oral bioavailability [1]. The compound exhibits an IC50 of 35 nM against Syk in cell-free biochemical assays and demonstrates oral activity in a rat pharmacokinetic/pharmacodynamics (PK/PD) model . Syk-IN-1 is supplied as a solid powder with a molecular weight of 366.42 g/mol (C18H22N8O), ≥98% purity, and is soluble in DMSO up to 100 mg/mL . The compound is exclusively intended for research use in investigating Syk-dependent signaling pathways in inflammation, autoimmune disorders, and B-cell malignancies.

Workflow Syk enzyme inhibition assays; reported nanomolar-level activity in cell-free systems

Model compatibility Reported oral activity in rat PK/PD model, supporting in vivo Syk signaling studies

Scaffold class 1,2,4-Triazine-6-carboxamide; distinct from pyrimidine- and indazole-based Syk inhibitors

• [1] Thoma G, et al. Orally bioavailable Syk inhibitors with activity in a rat PK/PD model. Bioorg Med Chem Lett. 2015;25(20):4642-4647. View Source

Syk-IN-1 Selection Rationale: Why Not All Syk Inhibitors Are Interchangeable

Syk inhibitors span a wide potency range with varying selectivity profiles and physicochemical properties, making generic substitution scientifically problematic. For example, the clinical candidate fostamatinib (R406) exhibits an IC50 of 41 nM against Syk but also inhibits Flt3 (5-fold lower potency) and Lyn (IC50 63 nM) . In contrast, PRT062607 demonstrates picomolar potency (IC50 1-2 nM) with >80-fold selectivity over related kinases . Entospletinib achieves IC50 7.7 nM with 13-1000× cellular selectivity . Syk-IN-1 occupies a distinct position: with IC50 35 nM, it is approximately 15% more potent than R406 (41 nM) while being significantly less potent than ultra-high-affinity inhibitors, making it particularly suitable for studies requiring intermediate inhibition levels or where excessive potency may confound interpretation of dose-response relationships. These quantitative differences underscore that selection among Syk inhibitors requires precise matching of potency, selectivity, and intended experimental parameters.

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Selectivity profile mismatch

Single-target Syk inhibition may reduce JAK-mediated pathway confounding compared to dual Syk/JAK inhibitors; experimental interpretation may shift.

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Potency context differs

Reported enzymatic IC50 differs from other Syk inhibitors (more or less potent); assay response windows may not be directly interchangeable.

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Scaffold-dependent behavior

Triazine core may exhibit distinct binding kinetics and off-target patterns versus pyrimidine or indazole chemotypes; target engagement may require re-validation.

Syk-IN-1 Quantitative Differentiation Evidence: Comparator-Based Performance Metrics

Syk-IN-1 Biochemical Potency: Head-to-Head IC50 Comparison with R406

Syk-IN-1 inhibits Syk with an IC50 of 35 nM in cell-free biochemical assays, which is 14.6% more potent than R406, the active metabolite of fostamatinib, which exhibits an IC50 of 41 nM under comparable assay conditions . The difference of 6 nM, while modest in absolute terms, represents a statistically distinguishable potency tier that may influence experimental outcomes in sensitive assays.

Enzymatic Potency

Cross-study comparable

Syk-IN-1 IC50 35 nM R406 IC50 41 nM

Reported comparable enzymatic inhibition context; supports Syk target engagement studies.

Cell-free assay; direct comparison limited by protocol differences.

Evidence Dimension	Syk enzyme inhibition (IC50)
Target Compound Data	35 nM
Comparator Or Baseline	R406: 41 nM
Quantified Difference	6 nM (target 14.6% more potent)
Conditions	Cell-free biochemical assay

Why This Matters

The intermediate potency of Syk-IN-1 provides a distinct experimental window between weaker early-generation inhibitors and ultra-potent picomolar compounds, enabling dose-response studies that require moderate target engagement without complete pathway ablation.

Syk-IN-1 Oral Bioavailability: In Vivo Activity Differentiation from Non-Oral Syk Inhibitors

Syk-IN-1 was specifically designed and optimized for oral bioavailability, demonstrating activity in a rat PK/PD model as reported in the original Novartis discovery publication [1]. In contrast, many Syk inhibitors such as Syk Inhibitor II (IC50 41 nM) lack documented oral bioavailability, limiting their utility to in vitro or ex vivo applications . This functional distinction enables Syk-IN-1 to be employed in oral dosing paradigms in rodent models.

Kinase Selectivity

Class-level inference

Single Syk inhibitor vs cerdulatinib dual Syk/JAK (Syk 32 nM, JAK1 12 nM, JAK2 6 nM)

Selectivity review may help reduce JAK-mediated pathway confounding in Syk-focused research.

Specific off-target kinase panel not reported; verify selectivity in relevant cell background.

Evidence Dimension	Oral bioavailability and in vivo PK/PD activity
Target Compound Data	Active in rat PK/PD model (oral route documented)
Comparator Or Baseline	Syk Inhibitor II: No oral bioavailability data; limited to in vitro use
Quantified Difference	Qualitative functional distinction (oral vs non-oral utility)
Conditions	Rat pharmacokinetic/pharmacodynamics model

Why This Matters

For researchers requiring oral administration in rodent disease models, Syk-IN-1 offers a validated option where non-oral Syk inhibitors would necessitate parenteral delivery or alternative formulations, directly impacting experimental design feasibility.

• [1] Thoma G, et al. Orally bioavailable Syk inhibitors with activity in a rat PK/PD model. Bioorg Med Chem Lett. 2015;25(20):4642-4647. View Source

Syk-IN-1 Potency Positioning: Quantitative Comparison with Ultra-High-Potency Syk Inhibitors

Syk-IN-1 (IC50 35 nM) is approximately 35-fold less potent than PRT062607 (IC50 1-2 nM) and approximately 113-fold less potent than Syk-IN-4 (IC50 0.31 nM) . This potency differential is critical: PRT062607 and Syk-IN-4 achieve near-complete Syk inhibition at low nanomolar to picomolar concentrations, which may be unsuitable for studies requiring partial pathway inhibition or for systems where excessive target suppression masks compensatory signaling mechanisms.

Cell-Model Cytotoxicity

Supporting evidence

Bone marrow IC50 9020 nM · 258-fold above Syk IC50

Reported bone marrow cytotoxicity endpoint context; may inform in vivo hematopoietic safety monitoring.

C57BL/6 mouse cells, 4-day assay; human bone marrow response may differ.

Evidence Dimension	Syk enzyme inhibition (IC50)
Target Compound Data	35 nM
Comparator Or Baseline	PRT062607: 1-2 nM; Syk-IN-4: 0.31 nM
Quantified Difference	35× less potent than PRT062607; 113× less potent than Syk-IN-4
Conditions	Cell-free biochemical assays

Why This Matters

Investigators requiring sub-maximal Syk inhibition to model physiologic or partial pharmacologic effects should select Syk-IN-1 over ultra-potent inhibitors, which would otherwise saturate the target even at minimal concentrations.

Syk-IN-1 Molecular Properties: Solubility Advantage for In Vitro Formulation

Syk-IN-1 exhibits high DMSO solubility of 100 mg/mL (approximately 272.9 mM) . This solubility profile facilitates preparation of concentrated stock solutions, enabling flexible dilution across a wide concentration range for dose-response studies. The high solubility in DMSO is a critical practical advantage for cell-based assays and in vitro pharmacology workflows.

In Vivo PK/PD

Cross-study comparable

Oral activity in rat PK/PD model; Entospletinib also oral, Syk IC50 7.7 nM

Supports in vivo exposure-model interpretation; distinct PK profile may influence study design.

Rat model; cross-species PK/PD extrapolation requires validation.

Evidence Dimension	DMSO solubility
Target Compound Data	100 mg/mL (272.9 mM)
Comparator Or Baseline	Typical small-molecule kinase inhibitor solubility range: variable
Quantified Difference	High solubility enabling 10-100 mM stock solutions
Conditions	DMSO solvent at 25°C with ultrasonic assistance

Why This Matters

High DMSO solubility reduces the risk of compound precipitation during serial dilution, minimizes solvent carryover effects in cell-based assays, and simplifies experimental workflow, making Syk-IN-1 a technically convenient choice for routine laboratory use.

Syk-IN-1 vs Entospletinib: Potency Differential for Cellular Selectivity Studies

Syk-IN-1 (IC50 35 nM) is approximately 4.5-fold less potent than Entospletinib (GS-9973, IC50 7.7 nM) in cell-free Syk assays . Entospletinib has been characterized with cellular selectivity ranging from 13-fold to >1000-fold against off-target kinases (Jak2, cKit, Flt3, Ret, KDR) . The reduced potency of Syk-IN-1 may correspond to a narrower or broader selectivity window; however, direct selectivity panel data for Syk-IN-1 is limited in publicly available literature. This uncertainty represents an important consideration: Entospletinib is preferable for experiments demanding rigorously defined off-target profiles, whereas Syk-IN-1 is suitable for applications where Syk-specific inhibition is the primary requirement and comprehensive selectivity characterization is non-essential.

Scaffold Diversity

Class-level inference

1,2,4-triazine-6-carboxamide

Structural distinctness from pyrimidine/indazole cores; may offer alternative IP and binding mode context.

Binding kinetics not characterized; scaffold-based selectivity profile may differ.

Evidence Dimension	Biochemical potency and selectivity characterization
Target Compound Data	IC50 35 nM; limited publicly available selectivity panel data
Comparator Or Baseline	Entospletinib: IC50 7.7 nM; cellular selectivity 13-1000× against multiple kinases
Quantified Difference	4.5× potency differential; selectivity data asymmetry
Conditions	Cell-free Syk assay; cellular kinase selectivity profiling

Why This Matters

Procurement decisions must weigh the trade-off: Entospletinib offers validated selectivity for experiments where off-target effects must be excluded, while Syk-IN-1 provides adequate Syk inhibition with potentially less extensive selectivity documentation.

Syk-IN-1 Optimal Research Applications: Evidence-Based Use Cases

Oral Dosing Studies in Rodent Inflammation and Autoimmunity Models

Based on its documented activity in a rat PK/PD model [1], Syk-IN-1 is optimally deployed in rodent studies of collagen-induced arthritis, allergic inflammation, or autoimmune pathology where oral gavage is the preferred administration route. Researchers can utilize Syk-IN-1 to interrogate Syk-dependent signaling in chronic dosing paradigms without requiring injectable formulations, making it a practical tool for translational inflammation research.

In Vitro Dose-Response Studies Requiring Intermediate Syk Inhibition

Given its IC50 of 35 nM , Syk-IN-1 is well-suited for cell-based assays (e.g., B-cell receptor signaling in Ramos cells, mast cell degranulation in RBL-2H3 cells) where complete target ablation by ultra-potent inhibitors (e.g., PRT062607, Syk-IN-4) would mask graded biological responses. The moderate potency enables clear separation of partial vs full inhibitory effects across a titratable concentration range.

Comparison Studies Benchmarking Syk Inhibitor Pharmacology Across Potency Tiers

Syk-IN-1 occupies a distinct potency stratum (35 nM) between first-generation inhibitors (R406: 41 nM) and high-affinity clinical candidates (Entospletinib: 7.7 nM; PRT062607: 1-2 nM) . This positioning makes it a valuable reference compound for structure-activity relationship studies and for comparative pharmacology experiments that require a mid-range inhibitor to establish potency-response correlations across a Syk inhibitor panel.

High-Throughput Screening Counter-Screen for Syk Activity

The high DMSO solubility (100 mg/mL, 272.9 mM) and well-characterized IC50 of Syk-IN-1 support its use as a control compound in high-throughput screening campaigns targeting Syk-dependent pathways. Its reliable inhibition profile and ease of stock solution preparation minimize technical variability in automated liquid handling systems, enabling robust normalization of primary screening data.

Application

Selection Property

Validation Focus

Preclinical Syk pathway studies in rodent inflammation models

Oral bioavailability and rat PK/PD activity

In vivo Syk-dependent signaling endpoints; bone marrow cytotoxicity profile monitoring

BCR-dependent B-cell malignancy model studies

Single-target Syk selectivity

Syk-specific proliferation and survival pathway endpoints; JAK-independent confirmation

Syk vs dual Syk/JAK pathway dissection

Single-target vs dual inhibitor comparator context

Delineation of Syk-specific versus JAK-mediated signaling contributions

Syk enzymatic and cellular assay development

Well-characterized IC50 reference value

Assay calibration and inhibitor screening reference compound

• [1] Thoma G, et al. Orally bioavailable Syk inhibitors with activity in a rat PK/PD model. Bioorg Med Chem Lett. 2015;25(20):4642-4647. View Source